Cas no 229343-00-4 (2-Thiophenecarbonylchloride, 3-chloro-5-methyl-)

2-Thiophenecarbonylchloride, 3-chloro-5-methyl- structure
229343-00-4 structure
Product Name:2-Thiophenecarbonylchloride, 3-chloro-5-methyl-
CAS No:229343-00-4
MF:C6H4Cl2OS
MW:195.066358566284
CID:245207
PubChem ID:18376862
Update Time:2025-04-19

2-Thiophenecarbonylchloride, 3-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarbonylchloride, 3-chloro-5-methyl-
    • 3-chloro-5-methylthiophene-2-carbonyl chloride
    • 2-Thiophenecarbonylchloride,3-chloro-5-methyl
    • DTXSID00593265
    • SCHEMBL3045837
    • ALGIMOLJDUHYTK-UHFFFAOYSA-N
    • 2-chlorocarbonyl-3-chloro-5-methylthiophene
    • 2-Thiophenecarbonylchloride,3-chloro-5-methyl-(9CI)
    • 229343-00-4
    • Inchi: 1S/C6H4Cl2OS/c1-3-2-4(7)5(10-3)6(8)9/h2H,1H3
    • InChI Key: ALGIMOLJDUHYTK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)Cl)SC(C)=C1

Computed Properties

  • Exact Mass: 193.93600
  • Monoisotopic Mass: 193.9359913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 45.31000
  • LogP: 3.08890

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